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Compound of Interest

Compound Name:

1-

Cyanoethyl(diethylamino)dimethyl

silane

Cat. No.: B025427 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide details the synthesis of 1-Cyanoethyl(diethylamino)dimethylsilane, a

bifunctional organosilane molecule with potential applications in organic synthesis and

materials science. The primary synthesis route involves the catalytic hydrosilylation of

acrylonitrile with diethylaminodimethylsilane. This document provides a comprehensive

overview of the most plausible synthetic methodology, drawing from established catalytic

systems for similar transformations.

Synthesis Route: Catalytic Hydrosilylation
The most direct and efficient method for the synthesis of 1-
Cyanoethyl(diethylamino)dimethylsilane is the β-hydrosilylation of acrylonitrile with

diethylaminodimethylsilane. This reaction involves the addition of the Si-H bond of the silane

across the carbon-carbon double bond of acrylonitrile. To achieve high selectivity for the

desired β-adduct and avoid polymerization or other side reactions, a specific catalytic system is

required.

Based on analogous reactions, a highly effective catalyst system for the β-hydrosilylation of

acrylonitrile is a two-component system composed of cuprous oxide (Cu₂O) and

tetramethylethylenediamine (TMEDA)[1]. This system has been reported to yield exclusively

the β-adduct in high yields under mild conditions[1].
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The overall reaction is as follows:

Quantitative Data Summary
While specific quantitative data for the synthesis of 1-
Cyanoethyl(diethylamino)dimethylsilane is not readily available in the literature, data from

analogous hydrosilylation reactions of acrylonitrile using the Cu₂O/TMEDA catalyst system can

provide expected ranges for yield and purity[1][2].

Parameter Expected Value Notes

Yield 70-100%

The yield is highly dependent

on reaction conditions,

including catalyst loading,

temperature, and reaction

time. The use of ultrasound

has been shown to

significantly increase the

reaction rate[1][2].

Product Selectivity Exclusive β-adduct

The Cu₂O/TMEDA catalyst

system is reported to be highly

selective for the formation of

the β-hydrosilylation product[1]

[2].

Purity >95%
Purity after purification by

distillation.

Detailed Experimental Protocol
The following is a plausible experimental protocol for the synthesis of 1-
Cyanoethyl(diethylamino)dimethylsilane based on the Cu₂O/TMEDA catalyzed

hydrosilylation of acrylonitrile[1][2].

Materials:

Diethylaminodimethylsilane
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Acrylonitrile (stabilized)

Cuprous oxide (Cu₂O)

Tetramethylethylenediamine (TMEDA)

Anhydrous, oxygen-free solvent (e.g., toluene or THF)

Inert gas (e.g., Argon or Nitrogen)

Equipment:

Schlenk line or glovebox for inert atmosphere operations

Round-bottom flask equipped with a magnetic stir bar and reflux condenser

Syringes for liquid transfer

Distillation apparatus

Ultrasonic bath (optional)

Procedure:

Catalyst Preparation: In a dry, inert atmosphere, a round-bottom flask is charged with

cuprous oxide (Cu₂O) and tetramethylethylenediamine (TMEDA) in an appropriate molar

ratio (e.g., 1:1) in an anhydrous solvent. The mixture is stirred to form the active catalyst

complex.

Reaction Setup: The flask containing the catalyst solution is cooled in an ice bath.

Addition of Reactants: Diethylaminodimethylsilane and a slight excess of acrylonitrile are

sequentially added dropwise to the stirred catalyst solution under an inert atmosphere.

Reaction Conditions: The reaction mixture is allowed to warm to room temperature and

stirred for several hours. Alternatively, for an accelerated reaction, the flask can be placed in

an ultrasonic bath[1][2]. The progress of the reaction should be monitored by a suitable

analytical technique, such as GC-MS or TLC.
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Work-up: Upon completion of the reaction, the catalyst is removed by filtration through a pad

of celite or silica gel. The solvent is then removed from the filtrate under reduced pressure.

Purification: The crude product is purified by vacuum distillation to yield pure 1-
Cyanoethyl(diethylamino)dimethylsilane.

Safety Precautions:

Acrylonitrile is a toxic and flammable compound and should be handled in a well-ventilated

fume hood.

Organosilanes can be moisture-sensitive, and all reactions should be carried out under

anhydrous conditions.

Standard laboratory safety practices, including the use of personal protective equipment

(gloves, safety glasses), should be followed.
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Caption: Synthesis of 1-Cyanoethyl(diethylamino)dimethylsilane.

Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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